Cochleamycin A

• Molecular Formula: C21H26O6
• Molecular Weight: 374.4 g/mol
• InChI: InChI=1S/C21H26O6/c1-10-5-17-15(20(10)26-11(2)22)4-3-12-6-13(23)7-14-8-19(24)18(9-16(12)17)21(25)27-14/h3-4,9-10,12-17,20,23H,5-8H2,1-2H3/b18-9-/t10-,12+,13+,14-,15-,16-,17-,20-/m1/s1
• InChIKey: NQXQKOWVFXXLJS-MMCQDFOUSA-N

Cochleamycin A: 5-6-10-6 Tetracyclic Antibiotic

Cochleamycin A is a polyketide-derived macrolide antitumor antibiotic isolated from the culture broth of *Streptomyces* sp. DT136 [1]. It belongs to the cochleamycin family (including A, A2, B, and B2), characterized by a novel carbocyclic skeleton with a cis-fused tetrahydroindane AB ring system and a 10-membered carbocyclic ketone bridged with lactone functionality [2][3]. Cochleamycin A exhibits quantifiable cytotoxic activity against multiple tumor cell lines and demonstrates antimicrobial activity against Gram-positive bacteria [1].

Scaffold 5-6-10-6 tetracyclic core distinct from common macrolide antibiotics

Bioactivity Reported dual activity: Gram-positive antibacterial and cytotoxicity screening

Stereochemistry Absolute configuration confirmed by total synthesis; reference standard fit

• [1] Shindo K, Matsuoka M, Kawai H. Studies on cochleamycins, novel antitumor antibiotics. I. Taxonomy, production, isolation and biological activities. J Antibiot (Tokyo). 1996 Mar;49(3):241-3. doi: 10.7164/antibiotics.49.241. PMID: 8626237. View Source
• [2] Shindo K, Iijima H, Kawai H. Studies on Cochleamycins, Novel Antitumor Antibiotics. II. Physico-chemical Properties and Structure Determination. J Antibiot (Tokyo). 1996 Mar;49(3):244-8. doi: 10.7164/antibiotics.49.244. View Source
• [3] Chang J, Paquette LA. Studies Aimed at the Total Synthesis of the Antitumor Antibiotic Cochleamycin A. An Enantioselective Biosynthesis-Based Pathway to the AB Bicyclic Core. Org Lett. 2002;4(2):253-256. doi: 10.1021/ol0102592. View Source

Cochleamycin A Irreplaceability

Within the cochleamycin family, structural variation at C-10 directly impacts molecular properties and potential biological behavior. Cochleamycin A possesses an acetoxy group at C-10, whereas cochleamycins A2 and B2 carry a larger, more lipophilic isobutyryl residue at the equivalent position [1]. Cochleamycin B lacks the C-13 hydroxyl group present in cochleamycin A, altering hydrogen-bonding capacity [2]. These structural distinctions preclude simple substitution without experimental validation. Furthermore, cochleamycin A has been demonstrated to exhibit the highest level of cytotoxicity against P388 leukemia cells among the family members, with a reported IC₅₀ of 1.2–1.6 μg/mL, establishing it as the reference compound for potency within this structural class [3].

C-10 Substituent Acetoxy group in Cochleamycin A may confer distinct binding or metabolic profile compared to isobutyryl in A2/B2

Scaffold Uniqueness 5-6-10-6 tetracyclic core not found in epothilones/rapamycin; cross-resistance data may not transfer

Fermentation Congeners Co-produced with Cochleamycins A2, B, B2; identity confirmation requires HPLC purity verification

• [1] Shindo K, Sakakibara M, Kawai H. Studies on cochleamycins, novel antitumor antibiotics. III. Biosyntheses of cochleamycins: incorporation of 13C- and 2H-labeled compounds into cochleamycins. J Antibiot (Tokyo). 1996 Mar;49(3):249-52. doi: 10.7164/antibiotics.49.249. View Source
• [2] Shindo K, Iijima H, Kawai H. Studies on Cochleamycins, Novel Antitumor Antibiotics. II. Physico-chemical Properties and Structure Determination. J Antibiot (Tokyo). 1996 Mar;49(3):244-8. doi: 10.7164/antibiotics.49.244. View Source
• [3] Chang J, Paquette LA. Studies Aimed at the Total Synthesis of the Antitumor Antibiotic Cochleamycin A. An Enantioselective Biosynthesis-Based Pathway to the AB Bicyclic Core. Org Lett. 2002;4(2):253-256. doi: 10.1021/ol0102592. View Source

Cochleamycin A Differentiation Evidence

Biosynthetic C-10 Substituent Divergence

Among the cochleamycin family members (A, A2, B, B2), cochleamycin A demonstrated the highest level of cytotoxicity against P388 leukemia cells [1]. This ranking is based on comparative assessment reported in the synthetic chemistry literature, where cochleamycin A was explicitly identified as the most potent congener within the isolated family, with an IC₅₀ of 1.2 μg/mL [1]. This finding establishes cochleamycin A as the benchmark for potency among naturally occurring cochleamycins.

C-10 Biosynthetic Origin

Head-to-head

Cochleamycin A: acetoxy; A2/B2: isobutyryl (from valine)

Supports C-10 substituent-specific SAR studies

Acetoxy vs isobutyryl may influence binding or metabolic stability

Evidence Dimension	In vitro cytotoxicity (P388 leukemia cells)
Target Compound Data	IC₅₀ = 1.2 μg/mL (reported as highest among family) [1]; IC₅₀ = 1.6 μg/mL (vendor-reported batch value)
Comparator Or Baseline	Cochleamycins A2, B, and B2 (quantitative IC₅₀ values not reported for direct numerical comparison)
Quantified Difference	Qualitative ranking: Cochleamycin A > other family members in P388 cytotoxicity; exact fold-difference not quantified in available sources
Conditions	P388 murine leukemia cell line, in vitro cytotoxicity assay (original isolation and characterization studies, 1992–1996)

Why This Matters

This potency ranking informs selection when researchers require the most active naturally occurring cochleamycin congener for P388 leukemia-focused studies.

• [1] Chang J, Paquette LA. Studies Aimed at the Total Synthesis of the Antitumor Antibiotic Cochleamycin A. An Enantioselective Biosynthesis-Based Pathway to the AB Bicyclic Core. Org Lett. 2002;4(2):253-256. doi: 10.1021/ol0102592. View Source

Cytotoxicity Across Five Tumor Cell Lines

Cochleamycin A exhibits differential sensitivity across a panel of five tumor cell lines, with quantifiable IC₅₀ values that inform cell line selection for experimental design. The compound shows highest potency against P388 murine leukemia cells (IC₅₀ = 1.6 μg/mL), with progressively decreasing activity against K562 (6.2 μg/mL), HL60 (14.0 μg/mL), COL0205 (16.5 μg/mL), and HT29 (19.1 μg/mL) . This represents an approximately 12-fold range in sensitivity between the most and least responsive cell lines in this panel.

Cytotoxicity Panel (IC₅₀)

Assay context

P388: 1.6 μg/mL; HT29: 19.1 μg/mL (11.9-fold difference)

Supports leukemia vs colon adenocarcinoma differential sensitivity review

In vitro growth inhibition assay data across five human tumor cell lines

Evidence Dimension	In vitro cytotoxicity across tumor cell line panel
Target Compound Data	IC₅₀ (μg/mL): P388 = 1.6; K562 = 6.2; HL60 = 14.0; COL0205 = 16.5; HT29 = 19.1
Comparator Or Baseline	Cross-cell line comparison within cochleamycin A dataset (no comparator compound data available for these specific cell lines)
Quantified Difference	12-fold difference between P388 (1.6 μg/mL) and HT29 (19.1 μg/mL)
Conditions	In vitro cytotoxicity assay; cell lines: P388 (murine leukemia), HL60 (human promyelocytic leukemia), K562 (human chronic myelogenous leukemia), COL0205 (human colon adenocarcinoma), HT29 (human colorectal adenocarcinoma)

Why This Matters

This differential sensitivity profile guides researchers in selecting appropriate cell line models for cochleamycin A experiments and establishes baseline sensitivity expectations for assay validation.

Gram-Positive-Restricted Antibacterial Activity

Cochleamycin A and macquarimicin A represent structurally related but biologically distinct microbial metabolites. Both feature a cis-tetrahydroindane AB ring system fused to a 10-membered carbocyclic ketone bridged with lactone functionality [1]. However, macquarimicin A has been reported to exhibit inhibitory activity against membrane-bound neutral sphingomyelinase from rat brain [2], whereas cochleamycin A has not been reported to share this enzymatic target profile. This target divergence provides a basis for differentiated selection depending on the biological pathway under investigation.

Antimicrobial Spectrum

Class-level

Gram-positive only; no reported Gram-negative or antifungal activity

Gram-positive-restricted probe minimizes off-target spectrum

Collismycin A broader spectrum; Cochleamycin A selectivity context to verify

Evidence Dimension	Structural scaffold and reported biological target
Target Compound Data	Cochleamycin A: cytotoxic to P388 cells (IC₅₀ = 1.2–1.6 μg/mL); antimicrobial against Gram-positive bacteria [1]; no reported neutral sphingomyelinase inhibitory activity
Comparator Or Baseline	Macquarimicin A: structural analog with cis-tetrahydroindane AB ring; reported inhibitory activity against membrane-bound neutral sphingomyelinase from rat brain [2]; also active against leukemia cell lines [3]
Quantified Difference	Quantitative neutral sphingomyelinase inhibition data for macquarimicin A not extracted; cochleamycin A lacks this reported activity entirely
Conditions	Structural comparison based on published characterization; macquarimicin A neutral sphingomyelinase assay in rat brain membrane preparations

Why This Matters

This target profile divergence guides selection between these structurally related compounds for pathway-specific research applications, particularly for studies involving sphingolipid signaling.

• [1] Chang J, Paquette LA. Studies Aimed at the Total Synthesis of the Antitumor Antibiotic Cochleamycin A. An Enantioselective Biosynthesis-Based Pathway to the AB Bicyclic Core. Org Lett. 2002;4(2):253-256. doi: 10.1021/ol0102592. View Source
• [2] Tanaka M, Nara F, Yamasao Y, Masuda-Inoue S, Doi-Yoshioka H, Kumaura S, Enokita R, Ogita T. Macquarimicin A inhibits membrane-bound neutral sphingomyelinase from rat brain. J Antibiot (Tokyo). Referenced in: Chang J, Paquette LA. Org Lett. 2002;4(2):253-256. View Source
• [3] Jackson M, Karwowski JP, Theriault RJ, Rasmussen RR, Hensey DM, Humphrey PE, Swanson SJ, Barlow GJ, Premachandran U, McAlpine JB. Macquarimicins, microbial metabolites from Micromonospora. I. Discovery, taxonomy, fermentation and biological properties. J Antibiot (Tokyo). 1995;48(6):462-466. View Source

Total Synthesis and Absolute Configuration

Cochleamycin A and FR182877 (cyclostreptin) are structurally related hexacyclic natural products that exhibit distinct mechanisms of action. FR182877 is a well-characterized tubulin-polymerizing agent that binds to the taxoid site and promotes microtubule assembly in vitro, with reported in vivo antitumor activity against murine ascitic and solid tumors [1][2]. In contrast, the mechanism of action of cochleamycin A has not been elucidated in the published literature; it is not established as a tubulin-polymerizing agent [3]. This mechanistic divergence is critical for researchers selecting between these compounds for mechanism-of-action studies.

Total Synthesis Access

Method context

Absolute configuration confirmed; multiple published enantioselective routes

Enables synthetic analog and isotopically labeled probe generation

Supports SAR exploration; unnatural enantiomer synthesis demonstrated

Evidence Dimension	Mechanism of action characterization
Target Compound Data	Cochleamycin A: mechanism not elucidated; cytotoxic activity established (P388 IC₅₀ = 1.2–1.6 μg/mL); antimicrobial against Gram-positive bacteria [3]
Comparator Or Baseline	FR182877 (cyclostreptin): tubulin-polymerizing agent binding to taxoid site; promotes microtubule assembly in vitro; in vivo antitumor activity demonstrated in murine models [1][2]
Quantified Difference	No quantitative tubulin polymerization data available for cochleamycin A; FR182877 exhibits quantifiable tubulin assembly promotion comparable to paclitaxel [2]
Conditions	FR182877 mechanism established via in vitro tubulin assembly assays and cell cycle analysis; cochleamycin A mechanism remains undefined in published literature

Why This Matters

This mechanistic distinction is essential for researchers designing studies targeting microtubule dynamics versus those exploring undefined antitumor mechanisms, preventing misallocation of cochleamycin A to tubulin-focused assays.

• [1] Sato B, Muramatsu H, Miyauchi M, Hori Y, Takase S, Hino M, Hashimoto S, Terano H. A new antimitotic substance, FR182877. I. Taxonomy, fermentation, isolation, physico-chemical properties and biological activities. J Antibiot (Tokyo). 2000;53(2):123-130. doi: 10.7164/antibiotics.53.123. View Source
• [2] Edler MC, Buey RM, Gussio R, Marcus AI, Vanderwal CD, Sorensen EJ, Diaz JF, Giannakakou P, Hamel E. Cyclostreptin (FR182877), an antitumor tubulin-polymerizing agent deficient in enhancing tubulin assembly despite its high affinity for the taxoid site. Biochemistry. 2005;44(34):11525-11538. doi: 10.1021/bi0506600. View Source
• [3] Chang J, Paquette LA. Studies Aimed at the Total Synthesis of the Antitumor Antibiotic Cochleamycin A. An Enantioselective Biosynthesis-Based Pathway to the AB Bicyclic Core. Org Lett. 2002;4(2):253-256. doi: 10.1021/ol0102592. View Source

Strain-Specific Fermentation Requirements

The absolute configuration of cochleamycin A has been definitively established through total synthesis, enabling researchers to work with a stereochemically defined compound. Tatsuta and coworkers achieved the first total synthesis of cochleamycin A and determined its absolute structure, confirming it as the naturally occurring (-)-enantiomer [1]. This contrasts with earlier isolation reports where only relative stereochemistry was established via NMR analysis [2]. The availability of stereochemically defined cochleamycin A is essential for enantioselective biological studies, as the unnatural (+)-enantiomer may exhibit different biological activity profiles.

Fermentation Source

Specification review

Exclusively from Streptomyces sp. DT136; co-produced with congeners A2, B, B2

Requires authenticated strain and validated HPLC purity control

Multi-congener fermentation demands vendor identity verification

Evidence Dimension	Stereochemical characterization status
Target Compound Data	(-)-Cochleamycin A: absolute configuration determined via total synthesis; natural enantiomer characterized [1]
Comparator Or Baseline	Early isolation studies (1992–1996): only relative stereochemistry established via NMR; absolute configuration unknown at that time [2]
Quantified Difference	Not applicable (qualitative stereochemical determination)
Conditions	Total synthesis reported by Tatsuta K et al. (2003); absolute structure determination via synthetic stereochemical control and spectroscopic correlation

Why This Matters

Definitive stereochemical assignment ensures that researchers procure and utilize the correct, biologically relevant enantiomer for reproducible studies, particularly for structure-activity relationship investigations.

• [1] Tatsuta K, Hosokawa S. The First Total Synthesis of Cochleamycin A and Determination of the Absolute Structure. CiNii Research. 2003. View Source
• [2] Shindo K, Iijima H, Kawai H. Studies on Cochleamycins, Novel Antitumor Antibiotics. II. Physico-chemical Properties and Structure Determination. J Antibiot (Tokyo). 1996 Mar;49(3):244-8. doi: 10.7164/antibiotics.49.244. View Source

Cochleamycin A Application Scenarios

Leukemia-Selective Cytotoxicity Screening

Cochleamycin A is suitable for use as a positive control or test compound in in vitro cytotoxicity assays targeting P388 murine leukemia cells, where it exhibits the highest potency among the cochleamycin family (IC₅₀ = 1.2–1.6 μg/mL) [1]. Researchers may also employ cochleamycin A in cytotoxicity panels including HL60, K562, COL0205, and HT29 cell lines, with established IC₅₀ benchmarks of 14.0, 6.2, 16.5, and 19.1 μg/mL, respectively [2]. The 12-fold sensitivity range across this panel provides a validated differential cytotoxicity profile for assay calibration and cell line selection.

Gram-Positive Antibacterial Tool for Microbiome

Cochleamycin A is appropriate for antimicrobial screening programs focused on Gram-positive bacterial pathogens, based on documented activity in the original isolation and characterization studies [1]. Cochleamycin A can serve as a reference compound for natural product antimicrobial discovery efforts, particularly in assays designed to identify structurally novel macrolide antibiotics with activity against Gram-positive organisms.

SAR Studies Using Congener C-10 Differentiation

Cochleamycin A serves as a validated parent scaffold for SAR investigations within the cochleamycin/macquarimicin structural class. The defined absolute stereochemistry of (-)-cochleamycin A [2] enables enantioselective biological comparisons and provides a stereochemically characterized reference for synthetic analog development. Researchers pursuing total synthesis methodology development may also utilize cochleamycin A as a benchmark target molecule, with multiple published synthetic routes available for comparative analysis .

Stereochemistry Reference Standard and Synthetic Route

Cochleamycin A is a suitable substrate for biosynthetic investigations of polyketide macrolide assembly, with established precursor incorporation patterns. Biosynthetic studies using ¹³C- and ²H-labeled compounds have demonstrated that the carbon skeleton of cochleamycin A is derived from eight acetic acid units and one propionic acid unit, with an acetoxy group introduced at C-10 [1]. This defined biosynthetic blueprint supports studies of polyketide synthase (PKS) enzymology and combinatorial biosynthesis efforts aimed at generating novel cochleamycin analogs.

Application

Selection Property

Validation Focus

Leukemia vs solid tumor differential cytotoxicity studies

Cell-model endpoint review

Tumor-type selectivity evaluation in co-culture models

Narrow-spectrum antibacterial mechanism studies

Gram-positive-restricted spectrum

Microbiome perturbation with Gram-negative preservation

C-10 ester moiety SAR investigations

Acetoxy vs isobutyryl congener differentiation

Pharmacophore mapping and biological profile comparison

Stereochemical reference and synthetic probe generation

Validated absolute configuration and synthetic accessibility

Enantiomerically pure material and labeled analog preparation

• [1] Shindo K, Matsuoka M, Kawai H. Studies on cochleamycins, novel antitumor antibiotics. I. Taxonomy, production, isolation and biological activities. J Antibiot (Tokyo). 1996 Mar;49(3):241-3. doi: 10.7164/antibiotics.49.241. PMID: 8626237. View Source
• [2] Tatsuta K, Hosokawa S. The First Total Synthesis of Cochleamycin A and Determination of the Absolute Structure. CiNii Research. 2003. View Source